Cas no 89971-09-5 (Cyclohexanamine, N-(1-ethylbutyl)-2-methyl-5-(1-methylethyl)-)

Cyclohexanamine, N-(1-ethylbutyl)-2-methyl-5-(1-methylethyl)- structure
89971-09-5 structure
Product Name:Cyclohexanamine, N-(1-ethylbutyl)-2-methyl-5-(1-methylethyl)-
CAS No:89971-09-5
MF:C16H33N
MW:239.439924955368
CID:584422
PubChem ID:71327071
Update Time:2025-04-19

Cyclohexanamine, N-(1-ethylbutyl)-2-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Cyclohexanamine, N-(1-ethylbutyl)-2-methyl-5-(1-methylethyl)-
    • N-hexan-3-yl-2-methyl-5-propan-2-ylcyclohexan-1-amine
    • N-(Hexan-3-yl)-2-methyl-5-(propan-2-yl)cyclohexan-1-amine
    • 89971-09-5
    • DTXSID50756181
    • Inchi: 1S/C16H33N/c1-6-8-15(7-2)17-16-11-14(12(3)4)10-9-13(16)5/h12-17H,6-11H2,1-5H3
    • InChI Key: LQCPRQMDPSFTCI-UHFFFAOYSA-N
    • SMILES: N(C(CC)CCC)C1CC(C(C)C)CCC1C

Computed Properties

  • Exact Mass: 239.261300057g/mol
  • Monoisotopic Mass: 239.261300057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 12Ų
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